Ethyl 4-[(4-fluorophenyl)methoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(4-fluorophenyl)methoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H19FN2O4/c1-3-27-21(26)20-18(28-13-15-6-8-16(22)9-7-15)12-19(25)24(23-20)17-10-4-14(2)5-11-17/h4-12H,3,13H2,1-2H3
• InChI Key: HZTLFRCZYUCBOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC=C(C=C2)F)C3=CC=C(C=C3)C
• Molecular Formula: C21H19FN2O4
• Molecular Weight: 382.4 g/mol
• CAS No.: 886952-38-1

Description

Ethyl 4-[(4-fluorophenyl)methoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H19FN2O4 and its molecular weight is 382.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

Research into related compounds highlights the development of efficient synthesis methods for complex molecules. For example, Mizuno et al. (2006) detailed efficient syntheses of certain metabolites, showcasing methodologies that could be applicable to the synthesis of Ethyl 4-[(4-fluorophenyl)methoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate. These methods involve using protective groups for phenolic hydroxyl in Friedel–Crafts reactions, indicating a pathway for synthesizing similarly structured compounds (M. Mizuno, M. Yamashita, Y. Sawai, K. Nakamoto, Mitsutaka Goto, 2006).

Heterocyclic Compound Formation

The formation of heterocyclic compounds is a significant area of research, with implications for the synthesis of this compound. Research by Ashton and Doss (1993) on the regioselective synthesis of 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates provides insights into the manipulation of heterocyclic compounds, which could be relevant for modifying or synthesizing related compounds (W. Ashton, G. Doss, 1993).

Novel Compound Synthesis

The exploration of novel compounds with unique structures is another critical area. Devendar et al. (2013) described the synthesis and applications of compounds containing azulene moiety, highlighting the diverse potential applications of such molecules in various fields, including materials science and pharmaceuticals (Badugu Devendar, Chi-Phi Wu, Chi-Yuan Chen, Hung-Chang Chen, Chung-Hao Chang, Chien-Kuo Ku, Cheng-Yin Tsai, Chieh-Yuan Ku, 2013).

Antimicrobial and Antioxidant Studies

Compounds structurally related to this compound are also studied for their biological activities. Raghavendra et al. (2016) synthesized certain cyclopropanecarboxylates and tetrahydrobenzo[b]thiophene-carboxylates to screen their antimicrobial and antioxidant activities, suggesting potential pharmacological applications for similar compounds (K. Raghavendra, N. Renuka, Vivek H. Kameshwar, B. Srinivasan, K. Ajay Kumar, S. Shashikanth, 2016).